Cas no 81246-34-6 (4-nitro-1H-imidazole-5-carbaldehyde)

4-Nitro-1H-imidazole-5-carbaldehyde is a versatile heterocyclic compound featuring both nitro and aldehyde functional groups on an imidazole core. Its reactive aldehyde group enables facile derivatization, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and agrochemicals. The nitro group enhances electrophilicity, facilitating nucleophilic substitution reactions. This compound is often employed in the development of bioactive molecules, including antimicrobial and antitumor agents, due to its ability to serve as a building block for more complex structures. Its well-defined reactivity and stability under controlled conditions make it a reliable choice for research and industrial applications requiring precise functionalization.
4-nitro-1H-imidazole-5-carbaldehyde structure
81246-34-6 structure
Product Name:4-nitro-1H-imidazole-5-carbaldehyde
CAS No:81246-34-6
MF:C4H3N3O3
MW:141.084920167923
MDL:MFCD23106320
CID:708020
PubChem ID:135577452
Update Time:2025-06-08

4-nitro-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-1H-Imidazole-4-carboxaldehyde
    • 1H-Imidazole-4-carboxaldehyde,5-nitro-
    • 4-nitro-1H-imidazole-5-carbaldehyde
    • 5-NITRO-1H-IMIDAZOLE-4-CARBALDEHYDE
    • 1H-Imidazole-4-carboxaldehyde, 5-nitro- (9CI)
    • HVGCOWLYQUZAIM-UHFFFAOYSA-N
    • 2616AC
    • FCH833068
    • 5-NITRO-4-IMIDAZOLE ALDEHYDE
    • PB20370
    • 5-Nitroimidazole-4(1H)-carboxaldehyde
    • 5-Nitro-1H-imidazole-4-carbaldehyde #
    • AX8022707
    • ST24044908
    • 5-Nitro-1H-imidazole-4-carboxaldehyde (ACI)
    • 5(4)-nitroimidazole-4(5)-carboxaldehyde
    • SCHEMBL22686237
    • AKOS006230539
    • 5-NITRO-3H-IMIDAZOLE-4-CARBALDEHYDE
    • SY029823
    • P13765
    • 81246-34-6
    • 5-Nitroimidazole-4-carbaldehyde
    • DTXSID10342160
    • AS-51864
    • CS-0050794
    • 1H-Imidazole-4-carboxaldehyde,5-nitro-(9ci)
    • MFCD09743898
    • AKOS037644356
    • MDL： MFCD23106320
    • Inchi： 1S/C4H3N3O3/c8-1-3-4(7(9)10)6-2-5-3/h1-2H,(H,5,6)
    • InChI Key： HVGCOWLYQUZAIM-UHFFFAOYSA-N
    • SMILES： O=CC1=C([N+](=O)[O-])N=CN1

Computed Properties

  • Exact Mass: 141.01744097g/mol
  • Monoisotopic Mass: 141.01744097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.6
  • XLogP3: 0

Experimental Properties

  • Density: 1.669±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 213-215 ºC (chloroform ethanol )
  • Solubility: Slightly soluble (3.8 g/l) (25 º C),

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4-nitro-1H-imidazole-5-carbaldehyde Production Method

Production Method 1

85012-68-6 85012-68-6
81246-34-6 81246-34-6
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2)
Reference
4,5-Disubstituted imidazoles. Part I. 4-(Hydroxymethyl)-5-nitroimidazole, 4-formyl-5-nitroimidazole and their N-substituted derivatives
Bochwic, Boleslaw; Frankowski, Andrzej; Kuswik, Gabriela; Seliga, Czeslawa, Polish Journal of Chemistry, 1981, 55(5), 1055-61

Production Method 2

81246-35-7 81246-35-7
81246-34-6 81246-34-6
Reaction Conditions
Reference
N-Substituted formylnitroimidazoles
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4-nitro-1H-imidazole-5-carbaldehyde Raw materials

4-nitro-1H-imidazole-5-carbaldehyde Preparation Products

4-nitro-1H-imidazole-5-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:81246-34-6)4-nitro-1H-imidazole-5-carbaldehyde
Order Number:A864579
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:47
Price ($):1069.0/309.0
Email:sales@amadischem.com

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81246-34-6 (4-nitro-1H-imidazole-5-carbaldehyde) Related Products

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Amadis Chemical Company Limited
(CAS:81246-34-6)4-nitro-1H-imidazole-5-carbaldehyde
A864579
Purity:99%/99%
Quantity:5g/1g
Price ($):1069.0/309.0
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